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Compound of Interest

(5-Bromo-2-chloropyridin-3-
Compound Name:
yl)methanol

cat. No.: B1323122

Technical Dossier: (5-Bromo-2-chloropyridin-3-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (5-Bromo-2-
chloropyridin-3-yl)methanol, a compound of interest in synthetic chemistry and drug
discovery.

Chemical Identity and Molecular Weight

(5-Bromo-2-chloropyridin-3-yl)methanol is a substituted pyridine derivative. Its structure
consists of a pyridine ring with a bromine atom at the 5-position, a chlorine atom at the 2-
position, and a methanol group at the 3-position.

Chemical Formula: CeHsBrCINO[1]
Molecular Weight Calculation:

The molecular weight is calculated from the chemical formula and the standard atomic weights
of the constituent elements as provided by the International Union of Pure and Applied
Chemistry (IUPAC).[2]
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Standard
. . Subtotal (
Element Symbol Count Atomic Weight
g/mol )

(g/mol)
Carbon C 6 12.011[3] 72.066
Hydrogen H 5 1.008[4][5] 5.040
Bromine Br 1 79.904[6][7] 79.904
Chlorine Cl 1 35.453[8][9] 35.453
Nitrogen N 1 14.007[10][11] 14.007
Oxygen o} 1 15.999[12] 15.999

Total 222.469

The calculated molecular weight of (5-Bromo-2-chloropyridin-3-yl)methanol is 222.47 g/mol .
[1][13]

Logical Workflow for Molecular Weight
Determination

The process for determining the molecular weight of a chemical compound is a fundamental
procedure in chemistry. The logical steps are outlined in the diagram below.

Identify Constituent Elements: Obtain Standard Atomic Weights
C,H,Br,ClLN,O from IUPAC Data

Derive Chemical Formula: |
‘ CsHsBICINO |

Identify Chemical Comp

ound: Determine Chemical Structure Calculate Molecular
(5-Bromo-2-chloropyridin-3-y)methanol

Weight Final Molecular Weight:
5 (Atom Count x Atomic Weight)

222.47 g/mol

Click to download full resolution via product page

Diagram of the workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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